4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide

• IUPAC Name: 4-fluoro-N-(8-methoxy-2-methylquinolin-4-yl)benzamide
• InChI: InChI=1S/C18H15FN2O2/c1-11-10-15(14-4-3-5-16(23-2)17(14)20-11)21-18(22)12-6-8-13(19)9-7-12/h3-10H,1-2H3,(H,20,21,22)
• InChI Key: ZUUWCSSUBIOGOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)OC)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide, also known as FMQB, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FMQB belongs to the class of quinoline derivatives and has shown promising results in various research studies. In

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and inflammation. For example, 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the breakdown of extracellular matrix proteins. Inhibition of MMP activity has been linked to reduced tumor growth and metastasis.
Biochemical and Physiological Effects
4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide has been shown to have various biochemical and physiological effects. In addition to its anticancer and anti-inflammatory properties, 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide has also been shown to have antioxidant activity. This is thought to be due to its ability to scavenge free radicals and reduce oxidative stress in cells. 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide has also been shown to have neuroprotective effects, with studies demonstrating its ability to protect neurons from damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide in lab experiments is its high potency and selectivity. This allows for lower doses to be used, reducing the risk of toxicity and side effects. Another advantage is its relatively simple synthesis method, which makes it easily accessible for research purposes. However, one limitation of using 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential as a drug for the treatment of inflammatory bowel disease. Additionally, further research is needed to fully understand the mechanism of action of 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide and to optimize its pharmacological properties for clinical use.
Conclusion
In conclusion, 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide is a promising chemical compound that has shown potential as a therapeutic agent in various research studies. Its synthesis method is relatively simple, and it has been shown to exhibit anticancer, anti-inflammatory, antioxidant, and neuroprotective properties. While there are limitations to its use in lab experiments, further research is needed to fully understand its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide involves the condensation reaction between 8-methoxy-2-methyl-4-quinolinecarboxylic acid and 4-fluorobenzoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, and a solvent, such as dichloromethane. The resulting product is purified using column chromatography, yielding 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide as a white solid.

Scientific Research Applications

4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer properties, with studies showing its ability to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 4-fluoro-N-(8-methoxy-2-methyl-4-quinolinyl)benzamide has also been shown to have anti-inflammatory properties, with studies demonstrating its ability to reduce inflammation in animal models of arthritis and colitis.